methyl 4-(N-methylaminocarbonyl)aminobenzoate

• CAS RN: 23138-61-6
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: methyl 4-(methylcarbamoylamino)benzoate
• InChI: InChI=1S/C10H12N2O3/c1-11-10(14)12-8-5-3-7(4-6-8)9(13)15-2/h3-6H,1-2H3,(H2,11,12,14)
• InChI Key: SJFIQPFQSDLMHA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-(N-methylaminocarbonyl)aminobenzoate is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-aminobenzoate (15 g, 99 mmol), and methyl isocyanate (11.8 mL, 200 mmol) in toluene (400 mL) was heated at 100° C. under N2 for 3 hours during which time a precipitate formed slowly. Additional methyl isocyanate (11.8 mL, 200 mmol) was added and heating was continued for 2 hours. The reaction mixture was cooled to 0° C. and filtered. The precipitate was washed with ether and vacuum-dried to give methyl 4-(N-methylaminocarbonyl)aminobenzoate as a colorless solid (17.5 g, 85%).